Cas no 1031928-98-9 (4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde)

• Product Name: 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde
• CAS No: 1031928-98-9
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• MDL: MFCD09998164
• CID: 4568726
• Update Time: 2025-05-28

4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-{[1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]oxy}benzaldehyde
• 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde

• MDL： MFCD09998164
• Inchi： 1S/C16H12F3N3O2/c1-9-14-12(16(17,18)19)7-13(20-15(14)22(2)21-9)24-11-5-3-10(8-23)4-6-11/h3-8H,1-2H3
• InChI Key： UZCZKLCHKADPFJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC2N=C3N(C)N=C(C)C3=C(C(F)(F)F)C=2)C=C1

Computed Properties

• Exact Mass: 335.088161g/mol
• Monoisotopic Mass: 335.088161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.28g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde

Comprehensive Overview of 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde (CAS No. 1031928-98-9)

4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde (CAS No. 1031928-98-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazolo[3,4-b]pyridine core and trifluoromethyl substituent, exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the development of novel therapeutic agents and high-performance materials.

The 1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine moiety is a critical feature of this compound, contributing to its stability and reactivity. The incorporation of a benzaldehyde group further enhances its utility as a building block for more complex molecules. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group is especially noteworthy, as it often improves the bioavailability and metabolic stability of drug candidates.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties. This trend is reflected in the growing number of publications and patents related to CAS No. 1031928-98-9. The compound's ability to act as an intermediate in the synthesis of biologically active molecules has made it a focal point for pharmaceutical companies and academic institutions alike. Its potential applications span a wide range of therapeutic areas, including oncology, neurology, and infectious diseases.

From a material science perspective, 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde offers exciting opportunities for the development of advanced functional materials. Its aromatic and heterocyclic structure makes it suitable for use in organic electronics, such as OLEDs and photovoltaic devices. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and sensor technologies. These applications align with the current global emphasis on sustainable and energy-efficient technologies.

The synthesis and characterization of CAS No. 1031928-98-9 require advanced techniques in organic chemistry. Researchers often employ NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. The compound's stability under various conditions is another area of active investigation, as it influences its suitability for large-scale production and commercial applications. Recent advancements in green chemistry have also prompted studies into more sustainable synthesis routes for this and related compounds.

In the context of drug discovery, 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde is being explored as a key intermediate for the development of kinase inhibitors and GPCR modulators. These targets are of immense interest due to their roles in various disease pathways. The compound's pyrazolo[3,4-b]pyridine scaffold is particularly valuable, as it mimics the structure of purine bases found in DNA and RNA, enabling interactions with biological targets. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying new drug candidates.

The commercial availability of CAS No. 1031928-98-9 has expanded in recent years, driven by its growing importance in research and development. Suppliers often highlight its high purity and consistent quality, which are critical for reproducible results in laboratory settings. Pricing and scalability remain key considerations for researchers, as the compound's complex structure can pose challenges for cost-effective production. Nonetheless, its potential benefits continue to justify investment in its synthesis and application.

Looking ahead, the future of 4-{1,3-Dimethyl-4-(trifluoromethyl)-1H-pyrazolo-3,4-bpyridin-6-yloxy}benzaldehyde appears promising. Its versatility and unique properties position it as a valuable tool for innovation across multiple disciplines. As research into heterocyclic chemistry and fluorinated compounds advances, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics and materials. For scientists and industry professionals, staying abreast of the latest findings related to CAS No. 1031928-98-9 is essential for leveraging its full potential.